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Compound of Interest

Compound Name: 2-fluoro-4-methoxy-5-nitroaniline

Cat. No.: B8120836 Get Quote

An In-Depth Technical Guide to the Safe Handling of 2-Fluoro-4-methoxy-5-nitroaniline

Introduction
2-Fluoro-4-methoxy-5-nitroaniline (CAS No: 1075705-01-9) is an aromatic amine derivative

with the molecular formula C₇H₇FN₂O₃.[1][2] Its structure, featuring a benzene ring substituted

with fluoro, methoxy, nitro, and amino groups, makes it a versatile intermediate in organic

synthesis, particularly in the development of pharmaceutical compounds.[1] For instance, it

serves as a key building block in the synthesis of Mereletinib, a potent kinase inhibitor

investigated for cancer therapy.[1] However, the same structural features that make it

synthetically useful also necessitate a thorough understanding of its potential hazards. The

presence of a nitro group and its classification as a suspected mutagen demand rigorous

safety protocols.[1][3]

This guide provides a comprehensive overview of the safety and handling procedures for 2-
fluoro-4-methoxy-5-nitroaniline, designed for researchers and professionals in laboratory

and drug development settings. It synthesizes data from authoritative safety documents to

provide not just procedural steps, but the scientific rationale behind them, ensuring a culture of

safety and experimental integrity.

Chemical Identity and Physicochemical Properties
Understanding the fundamental properties of a chemical is the first step in safe handling. 2-
Fluoro-4-methoxy-5-nitroaniline is a solid, typically appearing as a crystalline powder with a
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color ranging from pale yellow to orange or red.[4] It is sparingly soluble in water but shows

good solubility in common organic solvents such as ethanol and acetone.[1] This solubility

profile is critical when choosing solvents for reactions or for cleaning up spills.

Property Value Source(s)

CAS Number 1075705-01-9 [2][5]

Molecular Formula C₇H₇FN₂O₃ [1][2]

Molecular Weight 186.14 g/mol [1][2]

Appearance
Pale yellow to orange/red

crystalline powder
[4]

Melting Point ~130 °C

Density ~1.412 g/cm³ [4][5]

Solubility
Sparingly soluble in water;

soluble in organic solvents

Storage Temperature
Recommended: Refrigerator or

under inert gas (2–8 °C)
[6]

Hazard Identification and Toxicology
The primary hazards associated with 2-fluoro-4-methoxy-5-nitroaniline stem from its irritant

properties, acute toxicity if ingested, and, most significantly, its classification as a suspected

germ cell mutagen.[3] This warrants a high degree of caution and strict adherence to exposure

controls.

GHS Classification
The Globally Harmonized System (GHS) provides a standardized framework for

communicating the hazards of chemical products.
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Hazard Class Category Hazard Statement Source(s)

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
[2][5]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[2][3]

Serious Eye

Damage/Eye Irritation
Category 2

H319: Causes serious

eye irritation
[2][3]

Germ Cell

Mutagenicity
Category 2

H341: Suspected of

causing genetic

defects

[3]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
[2]

The warning signal word for this compound is "Warning".[3]
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Hazard Profile: 2-Fluoro-4-methoxy-5-nitroaniline

Key Health Hazards

GHS07: Exclamation Mark Signal Word: Warning

H315
Causes skin irritation

H319
Causes serious eye irritation

H302
Harmful if swallowed

H335
May cause respiratory irritation

H341
Suspected of causing genetic defects  Note: Mutagenicity is a chronic hazard

 not represented by GHS07 pictogram

Click to download full resolution via product page

Caption: GHS Hazard Identification Summary.

Toxicological Profile
Mutagenicity (H341): This is the most significant long-term health concern. The classification

as a Category 2 mutagen means it is suspected of causing heritable genetic defects.[3] This

is often based on evidence from animal studies or in-vitro tests. The causality lies in the

chemical's potential ability to interact with and damage DNA. For this reason, exposure must

be minimized, and personnel of reproductive age should be fully aware of the risks.
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Irritation (H315, H319, H335): As an aromatic amine, the compound can act as a direct

irritant to any tissue it contacts. Upon contact with skin or eyes, it can cause inflammation,

redness, and pain.[3] Inhalation of the dust can irritate the mucous membranes of the

respiratory tract, leading to coughing and discomfort.[2]

Acute Oral Toxicity (H302): The compound is classified as harmful if swallowed.[5] While

specific LD50 data is not readily available in the provided sources, this classification

indicates that ingestion of a relatively small amount could cause significant adverse health

effects.

No data is available regarding carcinogenicity or reproductive toxicity, but the mutagenicity

concern implies that it should be handled as a potential carcinogen.[4]

Exposure Control and Personal Protective
Equipment (PPE)
Given the identified hazards, particularly the suspected mutagenicity, a multi-layered approach

to exposure control is mandatory. This involves a combination of engineering controls,

administrative controls, and appropriate PPE.

Engineering Controls
Ventilation: All work with this compound, especially when handling the solid powder, must be

conducted in a well-ventilated area.[5][7] A certified chemical fume hood is the primary

engineering control to prevent inhalation of dust. Local exhaust ventilation should be used at

the source of dust generation (e.g., over a balance during weighing).[3]

Personal Protective Equipment (PPE)
The selection of PPE must be based on a thorough risk assessment. The following provides a

baseline for handling 2-fluoro-4-methoxy-5-nitroaniline.
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Protection Type Specification
Rationale and Best
Practices

Source(s)

Eye/Face

Tightly fitting safety

goggles with side-

shields conforming to

EN166 (EU) or NIOSH

(US) standards.

Protects against

splashes and airborne

dust particles.

Standard safety

glasses are

insufficient.

[5][7]

Skin/Hand

Chemical-

impermeable gloves

(e.g., nitrile).

Disposable.

Prevents skin contact

and irritation. Gloves

should be inspected

before use and

changed frequently,

especially if

contaminated.

[5][7]

Body

Laboratory coat. For

larger quantities,

consider fire/flame-

resistant and

impervious clothing.

Protects skin and

personal clothing from

contamination. Lab

coats should be kept

buttoned and removed

before leaving the

laboratory area.

[1][7]

Respiratory

Not required if

engineering controls

(fume hood) are

effective. If dust

cannot be controlled,

a full-face respirator

with appropriate

particulate filters (e.g.,

P95 or P100) is

necessary.

This is a secondary

line of defense.

Reliance on

respirators indicates a

failure of engineering

controls, which should

be addressed.

[4][7]

Standard Operating Procedures for Safe Handling
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A self-validating protocol for handling this compound involves continuous risk assessment and

adherence to established procedures. The following workflow outlines the critical steps for

safely weighing and dispensing the solid chemical.

Experimental Protocol: Weighing and Dispensing
Preparation:

Confirm the chemical fume hood is operational (check airflow monitor).

Don all required PPE (goggles, lab coat, gloves).

Cover the work surface within the fume hood with absorbent, disposable bench paper.

Assemble all necessary equipment (spatulas, weigh boats, receiving flask, waste

container) inside the hood to minimize movement in and out.

Handling:

Retrieve the stock container from its storage location (refrigerator). Allow it to warm to

room temperature before opening to prevent moisture condensation.[8]

Open the container inside the fume hood.

Use a clean spatula to carefully transfer the desired amount of powder to a weigh boat on

a tared balance. Avoid any actions that could generate dust, such as dropping or rapid

scooping.

Once the desired mass is obtained, securely close the primary stock container.

Transfer and Cleanup:

Carefully transfer the weighed powder into the reaction vessel.

Dispose of the used weigh boat and any contaminated consumables (e.g., wipes) into a

designated, sealed hazardous waste container located within the hood.
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Wipe down the spatula with a solvent-dampened cloth (e.g., ethanol) and dispose of the

cloth in the hazardous waste container.

Wipe down the work surface and the exterior of the stock container before returning it to

storage.

Post-Handling:

Remove gloves and dispose of them in the designated waste.

Wash hands and forearms thoroughly with soap and water.[3][8]
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1. Preparation Phase

2. Handling Phase (Inside Fume Hood)

3. Cleanup & Disposal Phase

4. Final Steps

Verify Fume Hood
Function

Don Full PPE
(Goggles, Coat, Gloves)

Prepare Work Surface
& Equipment

Acclimate Stock
Container to Room Temp

Carefully Open Container

Weigh Compound,
Minimizing Dust

Securely Close
Stock Container

Transfer Compound
to Vessel

Dispose of Consumables
in Sealed Waste Bag

Decontaminate Tools
& Surfaces

Return Stock to Storage

Remove PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A 4-phase workflow for safe handling.
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Emergency Procedures
Preparedness is key to mitigating the impact of an accidental exposure or spill.

First Aid Measures
Immediate and correct first aid can significantly reduce harm. In all cases of exposure, seek

medical attention and provide the Safety Data Sheet to the responding physician.[3][4]

Inhalation: Immediately move the affected person to fresh air. If breathing is difficult,

administer oxygen. If breathing has stopped, perform artificial respiration. Seek immediate

medical attention.[5][9]

Skin Contact: Take off all contaminated clothing immediately.[3] Wash the affected area with

plenty of soap and water for at least 15 minutes. If skin irritation occurs or persists, get

medical attention.[4][5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[4] If present, remove contact lenses after the

first 5 minutes, then continue rinsing. If eye irritation persists, seek medical advice.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth thoroughly with water. Never give anything

by mouth to an unconscious person. Call a poison control center or doctor immediately.[5]

Spill Response
For a small spill of solid material:

Evacuate and Secure: Alert others in the immediate area. Restrict access to the spill zone.

Assess and Protect: Ensure proper PPE is worn (including respiratory protection if

necessary).

Contain and Clean: Do not use dry sweeping, as this will create dust. Gently cover the spill

with an inert absorbent material (e.g., vermiculite or sand).

Collect: Carefully scoop the mixture into a suitable, labeled container for hazardous waste

disposal.[4]
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Decontaminate: Clean the spill area with a damp cloth or paper towel, then with soap and

water. Dispose of all cleaning materials as hazardous waste.

Ventilate: Allow the area to ventilate before resuming work.

Caption: Decision logic for spill response.

Storage and Disposal
Proper storage and disposal are crucial for maintaining safety and environmental compliance.

Storage Conditions
Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][7]

Several sources recommend storing under inert gas (e.g., Argon) or refrigerated at 2-8°C to

maintain long-term stability and purity.[3][6]

Keep away from incompatible materials such as strong oxidizing agents, acids, acid

chlorides, and acid anhydrides to prevent hazardous reactions.[4][8]

Store in a locked cabinet or area with restricted access due to the health hazards.[5]

Disposal
All waste material, including contaminated consumables and empty containers, must be

treated as hazardous waste.

Disposal should be carried out by a licensed professional waste disposal company.[3][4]

Do not allow the product to enter drains or the environment.[4][5]

Contaminated packaging should be disposed of in the same manner as the unused product.

[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.chemicalbook.com/msds/4-fluoro-2-methoxy-5-nitroaniline.pdf
https://www.echemi.com/sds/4-fluoro-2-methoxy-5-nitroaniline-pd1902201020.html
https://www.tcichemicals.com/BE/en/sds/F1246_EU_6N.pdf
https://www.sfdchem.com/api-factory/pharmaceutical-intermediates/4-fluoro-2-methoxy-5-nitroaniline.html
https://www.capotchem.com/doc/msds_1075705-01-9.do
https://www.fishersci.com/store/msds?partNumber=AC150641000&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-fluoro-2-methoxy-5-nitroaniline.pdf
https://www.tcichemicals.com/BE/en/sds/F1246_EU_6N.pdf
https://www.capotchem.com/doc/msds_1075705-01-9.do
https://www.capotchem.com/doc/msds_1075705-01-9.do
https://www.chemicalbook.com/msds/4-fluoro-2-methoxy-5-nitroaniline.pdf
https://www.tcichemicals.com/BE/en/sds/F1246_EU_6N.pdf
https://www.capotchem.com/doc/msds_1075705-01-9.do
https://www.benchchem.com/product/b8120836?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8120836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. 4-Fluoro-2-Methoxy-5-nitroaniline: properties, applications and safety_Chemicalbook
[chemicalbook.com]

2. 4-Fluoro-2-methoxy-5-nitroaniline | C7H7FN2O3 | CID 57429072 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. tcichemicals.com [tcichemicals.com]

4. capotchem.com [capotchem.com]

5. chemicalbook.com [chemicalbook.com]

6. sfdchem.com [sfdchem.com]

7. echemi.com [echemi.com]

8. fishersci.com [fishersci.com]

9. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

To cite this document: BenchChem. [2-fluoro-4-methoxy-5-nitroaniline safety and handling].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8120836#2-fluoro-4-methoxy-5-nitroaniline-safety-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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